Cas no 720720-47-8 (methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate
• CAS No: 720720-47-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 1752580
• PubChem ID: 57804609
• Update Time: 2025-06-08

methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(5-chloro-2-pyridinyl)-, methyl ester, (2E)-
• methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate
• EN300-1455915
• SCHEMBL3310811
• 720720-47-8
• methyl (E)-3-(5-chloropyridin-2-yl)prop-2-enoate

• Inchi： 1S/C9H8ClNO2/c1-13-9(12)5-4-8-3-2-7(10)6-11-8/h2-6H,1H3/b5-4+
• InChI Key： HOUDMLBMBPQLCO-SNAWJCMRSA-N
• SMILES： ClC1=CN=C(/C=C/C(=O)OC)C=C1

Computed Properties

• Exact Mass: 197.02444
• Monoisotopic Mass: 197.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate

Methyl (2E)-3-(5-Chloropyridin-2-yl)prop-2-enoate (CAS No. 720720-47-8): An Overview

Methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate (CAS No. 720720-47-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as methyl (E)-3-(5-chloropyridin-2-yl)acrylate, is characterized by its unique structural features, which include a 5-chloropyridin-2-yl substituent and an acrylate moiety. These features contribute to its potential applications in the development of novel therapeutic agents.

The 5-chloropyridin-2-yl group is a common pharmacophore in many bioactive molecules, particularly those involved in central nervous system (CNS) disorders and cancer treatments. The presence of this group can enhance the compound's binding affinity to specific receptors and enzymes, making it a valuable scaffold for drug discovery. Additionally, the acrylate moiety can undergo various chemical reactions, such as Michael addition and polymerization, which can be exploited for the synthesis of more complex molecules.

Recent studies have highlighted the potential of methyl (2E)-3-(5-chloropyridin-2-yl)prop-2-enoate in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The researchers found that the 5-chloropyridin-2-yl group plays a crucial role in modulating the compound's biological activity, suggesting that structural modifications could further enhance its therapeutic potential.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the use of methyl (E)-3-(5-chloropyridin-2-yl)acrylate as a lead compound for developing anti-cancer drugs. The compound was found to exhibit selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings underscore the importance of methyl (E)-3-(5-chloropyridin-2-yl)acrylate as a promising scaffold for the design of novel anti-cancer agents.

The synthesis of methyl (E)-3-(5-chloropyridin-2-yl)acrylate has been extensively studied, with several efficient routes reported in the literature. One common method involves the condensation of 5-chloroisonicotinaldehyde with methyl acrylate in the presence of a base, followed by an E/Z isomerization step to obtain the desired (E) isomer. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In addition to its medicinal applications, methyl (E)-3-(5-chloropyridin-2-yl)acrylate has also been investigated for its use in materials science. Its ability to undergo polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with applications in coatings, adhesives, and electronic materials. Recent research has focused on developing copolymers containing this monomer to enhance their mechanical and thermal properties.

The safety profile of methyl (E)-3-(5-chloropyridin-2-yl)acrylate has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, methyl (E)-3-(5-chloropyridin-2-yl)acrylate (CAS No. 720720-47-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing various fields of scientific inquiry.